4-(1-hydrazinylethyl)-1-methyl-1H-pyrazole trihydrochloride
Overview
Description
“4-(1-hydrazinylethyl)benzoic acid hydrochloride” is a compound with the CAS Number: 2253630-33-8 . It has a molecular weight of 216.67 . The compound is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for “4-(1-hydrazinylethyl)benzoic acid hydrochloride” is 1S/C9H12N2O2.ClH/c1-6(11-10)7-2-4-8(5-3-7)9(12)13;/h2-6,11H,10H2,1H3,(H,12,13);1H . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
“4-(1-hydrazinylethyl)benzoic acid hydrochloride” has a molecular weight of 216.67 . It’s a powder that’s stored at room temperature .
Scientific Research Applications
Synthesis and Biological Activity
Pyrazoles, including derivatives synthesized from 4-(1-hydrazinylethyl)-1-methyl-1H-pyrazole trihydrochloride, are extensively studied for their pharmacological properties. The pyrazole moiety is a common feature in compounds exhibiting a range of biological activities, such as anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV effects. The synthesis of pyrazole derivatives often involves steps like condensation followed by cyclization, employing reagents such as phosphorus oxychloride (POCl3), dimethyl formamide, acetamide, and hydrazine, under conditions that may include microwave irradiation for efficiency. These methodologies facilitate the creation of heterocyclic systems that are further explored for various biological activities (Dar & Shamsuzzaman, 2015).
Medicinal Chemistry and Drug Design
The potential of methyl-substituted pyrazoles, which can be synthesized using compounds like 4-(1-hydrazinylethyl)-1-methyl-1H-pyrazole trihydrochloride, has been recognized in medicinal chemistry. These derivatives are noted for their wide spectrum of biological activities, underlining their importance as medicinal scaffolds. Detailed synthetic approaches and their medical significance have been elaborated upon, reflecting their role in generating new leads for drug discovery (Sharma et al., 2021).
Safety and Hazards
The safety information for “4-(1-hydrazinylethyl)benzoic acid hydrochloride” indicates that it has the following hazard statements: H302, H315, H319, H335 . These codes represent specific hazards associated with the compound. For example, H302 means harmful if swallowed, and H319 means causes serious eye irritation .
properties
IUPAC Name |
1-(1-methylpyrazol-4-yl)ethylhydrazine;trihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4.3ClH/c1-5(9-7)6-3-8-10(2)4-6;;;/h3-5,9H,7H2,1-2H3;3*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIOVHXXCBLWPLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1)C)NN.Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15Cl3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-hydrazinylethyl)-1-methyl-1H-pyrazole trihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{2-[(4-Fluorophenyl)amino]pteridin-4-yl}(4-methylphenyl)amine](/img/structure/B2812719.png)
![6-Oxo-1-[4-(propan-2-yl)phenyl]-1,4,5,6-tetrahydropyridazine-3-carboxylic acid](/img/structure/B2812720.png)
![7-Bromo-3-chloro-imidazo[1,2-a]pyridine](/img/structure/B2812721.png)
![[3-(2-Chlorophenyl)-5-methyl-4-isoxazolyl]{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}methanone](/img/structure/B2812727.png)
![2-[4-Methyl-4-(naphthalen-2-yl)-2,5-dioxoimidazolidin-1-yl]acetic acid](/img/structure/B2812736.png)
![8-{[2,6-Dinitro-4-(trifluoromethyl)phenyl]sulfanyl}quinoline](/img/structure/B2812737.png)
![2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-[4-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone](/img/structure/B2812739.png)
![[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate](/img/structure/B2812741.png)